Imidazo[1,2-a]pyridin-2-ol

• IUPAC Name: imidazo[1,2-a]pyridin-2-ol
• InChI: InChI=1S/C7H6N2O/c10-7-5-9-4-2-1-3-6(9)8-7/h1-5,10H
• InChI Key: WTNULKDCIHSVKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)O
• Molecular Formula: C7H6N2O
• DSSTOX Substance ID: DTXSID20562897
• Molecular Weight: 134.14 g/mol
• CAS RN: 112566-20-8

Description

Imidazo[1,2-a]pyridin-2-ol is an important fused bicyclic 5–6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of Imidazo[1,2-a]pyridin-2-ol has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has also been developed.

Molecular Structure Analysis

The molecular structure of Imidazo[1,2-a]pyridin-2-ol is characterized by a fused bicyclic 5–6 heterocycle. More detailed structural analysis may require advanced techniques such as X-ray diffraction.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridin-2-ol can undergo various chemical reactions. For instance, it can be functionalized through radical reactions via transition metal catalysis, metal-free oxidation, and photocatalysis strategies. Preliminary mechanistic studies indicate that this reaction proceeds through a catalytic Ortoleva-King reaction.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyridin-2-ol has a molecular weight of 134.14. It is a solid at room temperature. More detailed physical and chemical properties may require experimental determination.

Scientific Research Applications

Medicinal Chemistry

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Material Science

. Its unique properties make it suitable for use in the development of new materials.

Organic Synthesis

. .

Antibacterial Drugs

. They have shown effectiveness against various bacterial strains.

Antifungal Drugs

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Antiviral Drugs

. They can be used in the treatment of various viral diseases.

Anti-inflammatory Drugs

. They can help in the treatment of various inflammatory conditions.

Treatment of Neurodegenerative Diseases

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Safety and Hazards

Imidazo[1,2-a]pyridin-2-ol is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Category 3) according to the 2012 OSHA Hazard Communication Standard. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridin-2-ol is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry . It has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . The compound has been found to have inhibitory activities against Acetylcholinesterase (AChE), Butyrylcholinesterase (BChE), and Lipoxygenase (LOX) . These enzymes play crucial roles in various biological processes, including neurotransmission and inflammation.

Mode of Action

It is known that the compound interacts with its targets (ache, bche, and lox) and inhibits their activities . This inhibition can lead to changes in the biochemical processes regulated by these enzymes.

Biochemical Pathways

The inhibition of AChE and BChE by Imidazo[1,2-a]pyridin-2-ol can affect the cholinergic system, which plays a key role in memory and cognition. This could potentially make the compound useful in the treatment of neurodegenerative disorders such as Alzheimer’s disease . The inhibition of LOX, on the other hand, can affect the metabolism of arachidonic acid, a key player in inflammatory responses.

Result of Action

The molecular and cellular effects of Imidazo[1,2-a]pyridin-2-ol’s action depend on its interaction with its targets. By inhibiting AChE, BChE, and LOX, the compound can potentially alter neurotransmission and inflammatory responses . These changes could have therapeutic implications in various diseases, including neurodegenerative disorders and inflammatory conditions.